2-Bromo-5-(bromomethyl)-3-methylthiophene

• Molecular Formula: C6H6Br2S
• Molecular Weight: 269.99 g/mol
• IUPAC Name: 2-bromo-5-(bromomethyl)-3-methylthiophene
• InChI: InChI=1S/C6H6Br2S/c1-4-2-5(3-7)9-6(4)8/h2H,3H2,1H3
• InChI Key: URMNWGUFJPZMGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)CBr)Br

Description

2-Bromo-5-(bromomethyl)-3-methylthiophene is a useful research compound. Its molecular formula is C6H6Br2S and its molecular weight is 269.99 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a tetrahydrofuran solution (1.0 mL) of (5-bromo-4-methylthiophen-2-yl)methanol (33.7 mg, 0.163 mmol) synthesized in Reference Synthesis Example 100, carbon tetrabromide (59.4 mg, 0.179 mmol) and triphenylphosphine (47.0 mg, 0.179 mmol) were added and the resultant solution was stirred at room temperature for 20 hours. After completion of the reaction, the reaction solution was filtered and the obtained filtrate was concentrated under reduced pressure to obtain the title compound as a crude product.